Cas no 16068-46-5 (Potassium phosphate)

• Product Name: Potassium phosphate
• CAS No: 16068-46-5
• MF: H₄KO₄P
• MW: 138.101422309875
• MDL: MFCD00036295
• CID: 93400
• Update Time: 2024-11-01

Potassium phosphate Chemical and Physical Properties

Names and Identifiers

• Potassium phosphate
• Tripotassium orthophosphate
• POTASSIUM O-PHOSPHATE
• POTASSIUM PHOSPHATE TRIBASIC
• Phosphoricacid,tripotassiumsalt
• TKP
• TRI-POTASSIUM ORTHOPHOSPHATE
• TRIPOTASSIUM PHOSPHATE
• BUFFER SOLUTION
• PotassiumPhosphateTribasicK3PO4
• phosphoric acid, potassium salt
• Phosphoric acid, potassium salt (1:)
• phosphoric acid potassium salt,>97%

• MDL： MFCD00036295
• Inchi： 1S/K.H3O4P.H/c;1-5(2,3)4;/h;(H3,1,2,3,4);
• InChI Key： UIQMDIQAUACPPF-UHFFFAOYSA-N
• SMILES： P(O)(O)(O)=O.[KH]

Computed Properties

• Exact Mass: 135.932777
• Monoisotopic Mass: 135.932777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 2.564
• Melting Point: 1340℃